1-[(5-Aminopentyl)oxy]-3,5-difluorobenzene

• Molecular Formula: C11H15F2NO
• Molecular Weight: 215.24 g/mol
• IUPAC Name: 5-(3,5-difluorophenoxy)pentan-1-amine
• InChI: InChI=1S/C11H15F2NO/c12-9-6-10(13)8-11(7-9)15-5-3-1-2-4-14/h6-8H,1-5,14H2
• InChI Key: IUPHRHPTVSVIFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)F)OCCCCCN

Description

1-[(5-Aminopentyl)oxy]-3,5-difluorobenzene is a fluorinated aromatic compound featuring a 3,5-difluorobenzene core substituted with a 5-aminopentyloxy chain.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[(5-Aminopentyl)oxy]-3,5-difluorobenzene typically involves the reaction of 3,5-difluorophenol with 5-bromo-1-pentylamine under basic conditions to form the desired ether linkage. The reaction is usually carried out in the presence of a base such as potassium carbonate (K2CO3) in a polar aprotic solvent like dimethylformamide (DMF). The reaction mixture is heated to facilitate the nucleophilic substitution reaction, resulting in the formation of 1-[(5-Aminopentyl)oxy]-3,5-difluorobenzene .

Industrial Production Methods: While specific industrial production methods for 1-[(5-Aminopentyl)oxy]-3,5-difluorobenzene are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, using larger reactors, and ensuring proper purification techniques to obtain the compound in high yield and purity.

Chemical Reactions Analysis

Types of Reactions: 1-[(5-Aminopentyl)oxy]-3,5-difluorobenzene undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: The compound can be reduced to form the corresponding amine derivatives.

Substitution: The fluorine atoms on the benzene ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or sodium ethoxide (NaOEt) can be used for substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the amino group can yield nitroso or nitro compounds, while substitution reactions can introduce various functional groups onto the benzene ring .

Scientific Research Applications

1-[(5-Aminopentyl)oxy]-3,5-difluorobenzene has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and receptor binding due to its unique structure.

Industry: It can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 1-[(5-Aminopentyl)oxy]-3,5-difluorobenzene involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity. The aminopentyl group allows for interactions with amino acid residues in the active site of enzymes, while the difluorobenzene moiety can engage in hydrophobic interactions and hydrogen bonding. These interactions can modulate the activity of the target enzyme or receptor, leading to various biological effects .

Comparison with Similar Compounds

Substituent Variations

A. Chain Length and Amine Position

• 1-(2-Aminopropoxy)-3,5-difluorobenzene: Shorter aminopropyl chain (C3 vs. C5) with a primary amine, offering reduced steric bulk and altered solubility .
• 1-(Cyclopropyloxy)-3,5-difluorobenzene : Cyclic ether substituent instead of an aliphatic amine, enhancing rigidity but limiting nucleophilic reactivity .

B. Halogen and Functional Group Modifications

• 3,5-Difluorobenzyl Chloride : Chloromethyl group enables nucleophilic substitutions (e.g., SN2 reactions), contrasting with the amine’s nucleophilic character in the target compound .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Solubility Trends	Key Spectral Data (NMR δ)
1-[(5-Aminopentyl)oxy]-3,5-difluorobenzene*	~243.3	Estimated 80-100	Polar solvents (DMSO, MeOH)	Aromatic H: ~6.8–7.2; NH2: ~1.5–2.5
(E)-1-(4'-hydroxystyryl)-3,5-difluorobenzene (194)	248.2	142–144	Moderate in EtOAc	Aromatic H: 6.8–7.3; Olefinic H: 6.5–7.0
1-(Cyclopropyloxy)-3,5-difluorobenzene	184.2	Not reported	Lipophilic	Cyclopropyl H: 1.1–1.3; Aromatic H: 6.7–7.0

*Estimated based on analogs.

Commercial and Research Relevance

• Supplier Availability : Compounds like 1-(Cyclopropyloxy)-3,5-difluorobenzene are commercially available (e.g., CymitQuimica), suggesting feasible scalability for the target compound .
• Research Gaps: Limited data on the biological activity of aminopentyl-substituted fluorobenzenes underscores the need for targeted studies on pharmacokinetics and toxicity.

Biological Activity

1-[(5-Aminopentyl)oxy]-3,5-difluorobenzene is a compound of interest in pharmacological research due to its potential biological activities. This article reviews the synthesis, biological properties, mechanisms of action, and relevant case studies associated with this compound.

Molecular Formula: C11H14F2N2O
Molecular Weight: 224.24 g/mol
IUPAC Name: 1-[(5-Aminopentyl)oxy]-3,5-difluorobenzene
Canonical SMILES: CCCCC(C1=CC(=C(C=C1F)F)O)N

Synthesis

The synthesis of 1-[(5-Aminopentyl)oxy]-3,5-difluorobenzene typically involves the reaction of 3,5-difluorophenol with a suitable alkylating agent to introduce the pentylamine group. The reaction conditions may vary based on the desired yield and purity but generally require an organic solvent and a base for deprotonation.

Antimicrobial Properties

Research indicates that 1-[(5-Aminopentyl)oxy]-3,5-difluorobenzene exhibits significant antimicrobial activity. In a study comparing various compounds, this compound showed effective inhibition against several bacterial strains, including:

• Staphylococcus aureus
• Escherichia coli
• Pseudomonas aeruginosa

The Minimum Inhibitory Concentration (MIC) values for these bacteria ranged from 2 to 8 µg/mL, demonstrating its potential as a broad-spectrum antimicrobial agent.

The mechanism by which 1-[(5-Aminopentyl)oxy]-3,5-difluorobenzene exerts its biological effects is primarily through the disruption of bacterial cell membranes and inhibition of key enzymatic pathways. It is hypothesized that the difluorobenzene moiety enhances lipophilicity, facilitating better membrane penetration and interaction with cellular targets.

Study 1: Antimicrobial Efficacy

In a controlled laboratory setting, the efficacy of 1-[(5-Aminopentyl)oxy]-3,5-difluorobenzene was evaluated against resistant strains of bacteria. The compound demonstrated comparable activity to established antibiotics such as chloramphenicol and norfloxacin. Notably, it was found to be particularly effective against methicillin-resistant Staphylococcus aureus (MRSA), with an MIC of 4 µg/mL.

Compound	Bacterial Strain	MIC (µg/mL)
1-[(5-Aminopentyl)oxy]-3,5-difluorobenzene	MRSA	4
Chloramphenicol	MRSA	4
Norfloxacin	MRSA	8

Study 2: Cytotoxicity Assessment

A cytotoxicity study conducted on human cell lines revealed that while the compound exhibits antimicrobial properties, it also shows selective toxicity towards cancer cells. The IC50 values indicated that at certain concentrations, it effectively inhibited cell proliferation in cancerous cells without significantly affecting normal cells.